Cas no 2228771-52-4 (4-(2-amino-1,3-oxazol-5-yl)-5-bromo-2-methoxyphenol)

• Product Name: 4-(2-amino-1,3-oxazol-5-yl)-5-bromo-2-methoxyphenol
• CAS No: 2228771-52-4
• MF: C₁₀H₉BrN₂O₃
• MW: 285.094061613083
• CID: 6410454
• PubChem ID: 165717059
• Update Time: 2025-10-28

4-(2-amino-1,3-oxazol-5-yl)-5-bromo-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-amino-1,3-oxazol-5-yl)-5-bromo-2-methoxyphenol
• 2228771-52-4
• EN300-1924152

• Inchi： 1S/C10H9BrN2O3/c1-15-8-2-5(6(11)3-7(8)14)9-4-13-10(12)16-9/h2-4,14H,1H3,(H2,12,13)
• InChI Key： XSKJMVGBEYTGEK-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C1=CN=C(N)O1)OC)O

Computed Properties

• Exact Mass: 283.97965g/mol
• Monoisotopic Mass: 283.97965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 81.5Ų

Additional information on 4-(2-amino-1,3-oxazol-5-yl)-5-bromo-2-methoxyphenol

Comprehensive Overview of 4-(2-amino-1,3-oxazol-5-yl)-5-bromo-2-methoxyphenol (CAS No. 2228771-52-4)

4-(2-amino-1,3-oxazol-5-yl)-5-bromo-2-methoxyphenol, with the CAS number 2228771-52-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining an oxazole ring, a bromine substituent, and a methoxyphenol moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in targeted therapy development.

The growing demand for small-molecule therapeutics has propelled interest in compounds like 4-(2-amino-1,3-oxazol-5-yl)-5-bromo-2-methoxyphenol. Its structural complexity allows for diverse modifications, enabling scientists to explore its structure-activity relationships (SAR) in depth. Recent studies suggest its applicability in cancer research, particularly in modulating cell signaling pathways, a hot topic in precision medicine. The presence of both amino and hydroxyl groups also makes it a candidate for chemo proteomics studies, addressing the rising need for novel biochemical probes.

From a synthetic chemistry perspective, the bromo substituent in CAS 2228771-52-4 offers opportunities for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in medicinal chemistry. This aligns with the increasing focus on green chemistry and atom-economical synthesis, as researchers seek sustainable methods to derivatize such scaffolds. The compound’s methoxyphenol segment further contributes to its stability and bioavailability, key factors in drug design optimization.

In the context of AI-driven drug discovery, 4-(2-amino-1,3-oxazol-5-yl)-5-bromo-2-methoxyphenol exemplifies the type of high-value intermediates used in virtual screening pipelines. Its molecular weight and lipophilicity parameters fall within the desirable range for orally bioavailable drugs, a frequent search query among pharmaceutical professionals. Additionally, its potential role in neurodegenerative disease research has been hypothesized due to the phenolic antioxidant properties, tapping into the trending interest in neuroprotective agents.

Analytical characterization of CAS 2228771-52-4 typically involves advanced techniques like LC-MS and NMR spectroscopy, reflecting the broader industry shift toward high-throughput characterization. The compound’s chromatographic behavior and purity thresholds are critical for ensuring reproducibility in preclinical studies, another area of frequent inquiry in academic and industrial forums. Its stability under various pH conditions is also a subject of investigation, particularly for formulation scientists.

Beyond pharmaceuticals, 4-(2-amino-1,3-oxazol-5-yl)-5-bromo-2-methoxyphenol may find applications in agrochemical research, given the oxazole ring’s prevalence in pesticide chemistry. This addresses the rising global demand for sustainable crop protection solutions. The compound’s electronic properties also make it a candidate for organic electronics, linking to the booming field of flexible materials.

In summary, 4-(2-amino-1,3-oxazol-5-yl)-5-bromo-2-methoxyphenol (CAS 2228771-52-4) represents a multifaceted compound with broad interdisciplinary relevance. Its integration into drug discovery pipelines, material science, and analytical method development underscores its value in contemporary research. As the scientific community continues to explore its properties, this compound is poised to contribute to breakthroughs in personalized medicine and green synthesis methodologies.